methyl 2-[(1-benzyl-2-methyl-1H-indol-3-yl)methylene]hydrazinecarboxylate

• IUPAC Name: methyl N-[(Z)-(1-benzyl-2-methylindol-3-yl)methylideneamino]carbamate
• InChI: InChI=1S/C19H19N3O2/c1-14-17(12-20-21-19(23)24-2)16-10-6-7-11-18(16)22(14)13-15-8-4-3-5-9-15/h3-12H,13H2,1-2H3,(H,21,23)/b20-12-
• InChI Key: SMUNOQDXNSOEFD-NDENLUEZSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1CC3=CC=CC=C3)C=NNC(=O)OC
• Isomeric SMILES: CC1=C(C2=CC=CC=C2N1CC3=CC=CC=C3)/C=N\NC(=O)OC
• Molecular Formula: C19H19N3O2
• Molecular Weight: 321.4 g/mol

Description

Methyl 2-[(1-benzyl-2-methyl-1H-indol-3-yl)methylene]hydrazinecarboxylate, also known as MIH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicine and biotechnology. MIH is a hydrazine derivative that has been synthesized through various methods.

Mechanism of Action

The mechanism of action of methyl 2-[(1-benzyl-2-methyl-1H-indol-3-yl)methylene]hydrazinecarboxylate is not yet fully understood. However, research suggests that methyl 2-[(1-benzyl-2-methyl-1H-indol-3-yl)methylene]hydrazinecarboxylate may exert its effects through the inhibition of key enzymes and signaling pathways involved in cancer cell proliferation and inflammation.
Biochemical and Physiological Effects:
methyl 2-[(1-benzyl-2-methyl-1H-indol-3-yl)methylene]hydrazinecarboxylate has been shown to have a range of biochemical and physiological effects. Studies have demonstrated that methyl 2-[(1-benzyl-2-methyl-1H-indol-3-yl)methylene]hydrazinecarboxylate can induce apoptosis in cancer cells, reduce the production of pro-inflammatory cytokines, and inhibit the growth of various microorganisms. methyl 2-[(1-benzyl-2-methyl-1H-indol-3-yl)methylene]hydrazinecarboxylate has also been shown to have neuroprotective effects, which may be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 2-[(1-benzyl-2-methyl-1H-indol-3-yl)methylene]hydrazinecarboxylate in lab experiments is its potential to exhibit multiple biological activities, making it a versatile compound for scientific research. However, the limitations of methyl 2-[(1-benzyl-2-methyl-1H-indol-3-yl)methylene]hydrazinecarboxylate include its low solubility in water and its potential toxicity, which may require further investigation.

Future Directions

There are several future directions for research on methyl 2-[(1-benzyl-2-methyl-1H-indol-3-yl)methylene]hydrazinecarboxylate. One potential area of study is the development of methyl 2-[(1-benzyl-2-methyl-1H-indol-3-yl)methylene]hydrazinecarboxylate-based therapeutics for the treatment of cancer and neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of methyl 2-[(1-benzyl-2-methyl-1H-indol-3-yl)methylene]hydrazinecarboxylate and its potential toxicity. The synthesis of methyl 2-[(1-benzyl-2-methyl-1H-indol-3-yl)methylene]hydrazinecarboxylate derivatives with improved solubility and bioactivity may also be an area of future research.

Synthesis Methods

Methyl 2-[(1-benzyl-2-methyl-1H-indol-3-yl)methylene]hydrazinecarboxylate can be synthesized through a multi-step reaction process involving the condensation of 2-methylindole-3-carboxaldehyde with benzylhydrazine, followed by the addition of methyl chloroformate and triethylamine. The final product is obtained through purification using recrystallization.

Scientific Research Applications

Methyl 2-[(1-benzyl-2-methyl-1H-indol-3-yl)methylene]hydrazinecarboxylate has shown potential in various scientific research applications, particularly in the field of medicine. Studies have demonstrated that methyl 2-[(1-benzyl-2-methyl-1H-indol-3-yl)methylene]hydrazinecarboxylate exhibits anticancer, anti-inflammatory, and antimicrobial properties. methyl 2-[(1-benzyl-2-methyl-1H-indol-3-yl)methylene]hydrazinecarboxylate has also been shown to have potential as a therapeutic agent for the treatment of Alzheimer's disease and Parkinson's disease.